Cas no 1695850-80-6 (tert-butyl 3-bromo-4-(cycloheptyloxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-(cycloheptyloxy)pyrrolidine-1-carboxylate
• CAS No: 1695850-80-6
• MF: C₁₆H₂₈BrNO₃
• MW: 362.302424430847
• CID: 5885112
• PubChem ID: 114773747
• Update Time: 2025-09-22

tert-butyl 3-bromo-4-(cycloheptyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-(cycloheptyloxy)pyrrolidine-1-carboxylate
• EN300-1135435
• 1695850-80-6

• Inchi： 1S/C16H28BrNO3/c1-16(2,3)21-15(19)18-10-13(17)14(11-18)20-12-8-6-4-5-7-9-12/h12-14H,4-11H2,1-3H3
• InChI Key： LVSDZGGENZBWNZ-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OC1CCCCCC1

Computed Properties

• Exact Mass: 361.12526g/mol
• Monoisotopic Mass: 361.12526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids